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Compound of Interest

Compound Name: Chlorocyclohexane-d11

Cat. No.: B037953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics

of Chlorocyclohexane-d11 (C₆D₁₁Cl), a deuterated isotopologue of chlorocyclohexane. This

document is intended to serve as a valuable resource for researchers, scientists, and

professionals in drug development and other scientific fields who utilize isotopically labeled

compounds. The information is presented to facilitate a clear understanding of its fundamental

physical properties, with comparative data for its non-deuterated counterpart,

Chlorocyclohexane (C₆H₁₁Cl).

Core Physical and Chemical Properties
The introduction of deuterium in place of protium in the chlorocyclohexane molecule results in a

notable increase in its molecular weight and density, while other physical properties such as

boiling and melting points show minimal deviation. These characteristics are crucial for various

applications, including their use as internal standards in mass spectrometry-based

quantification, as tracers in metabolic studies, and in mechanistic investigations of chemical

reactions.

Data Summary
The following tables summarize the key physical and chemical properties of

Chlorocyclohexane-d11 and, for comparative purposes, Chlorocyclohexane.
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Table 1: General and Physical Properties

Property Chlorocyclohexane-d11 Chlorocyclohexane

Molecular Formula C₆D₁₁Cl C₆H₁₁Cl[1]

Molecular Weight 129.67 g/mol [2] 118.60 g/mol [1]

Appearance Colorless liquid
Colorless liquid with a

suffocating odor[1]

Density 1.091 g/mL at 25 °C 1.000 g/mL at 20 °C/4 °C[1]

Boiling Point 142 °C (lit.)[3] 142 °C[1]

Melting Point -44 °C (lit.)[3] -44.0 °C[1]

Refractive Index (n₂₀/D) Not available 1.4626 at 20 °C[1]

Table 2: Isotopic and Spectroscopic Information

Property Chlorocyclohexane-d11

Isotopic Purity 98 atom % D

Mass Shift (M+) +11

InChI
1S/C6H11Cl/c7-6-4-2-1-3-5-6/h6H,1-

5H2/i1D2,2D2,3D2,4D2,5D2,6D

InChI Key UNFUYWDGSFDHCW-KAFHOZLVSA-N

SMILES
[2H]C1([2H])C([2H])([2H])C([2H])([2H])C([2H])

(Cl)C([2H])([2H])C1([2H])[2H]

Experimental Protocols
While specific, detailed experimental protocols for the determination of the physical properties

of Chlorocyclohexane-d11 are not extensively published in peer-reviewed literature, standard

laboratory procedures are applicable. The following outlines the general methodologies for

measuring the key physical constants.
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Determination of Molecular Weight
The molecular weight of Chlorocyclohexane-d11 is calculated based on the atomic masses of

its constituent isotopes. For experimental verification, mass spectrometry is the primary

technique.

Mass Spectrometry (MS): A sample is introduced into a mass spectrometer, ionized, and the

mass-to-charge ratio (m/z) of the resulting ions is measured. High-resolution mass

spectrometry (HRMS) can provide a highly accurate mass measurement, confirming the

elemental composition and isotopic enrichment.

Measurement of Density
The density of a liquid sample like Chlorocyclohexane-d11 can be determined using several

standard methods.

Pycnometry: A pycnometer, a flask with a precisely known volume, is weighed empty, then

filled with the sample liquid, and weighed again. The density is calculated by dividing the

mass of the liquid by the volume of the pycnometer. The temperature of the sample must be

carefully controlled and recorded.

Oscillating U-tube Densitometry: This instrumental method measures the oscillation

frequency of a U-shaped tube filled with the sample. The frequency of oscillation is directly

related to the density of the liquid. This method is fast, accurate, and requires only a small

sample volume.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid.

Distillation: The sample is heated in a distillation apparatus. The temperature at which the

liquid boils and its vapor condenses is recorded as the boiling point. The atmospheric

pressure should be recorded as the boiling point is pressure-dependent.

Micro-boiling Point Determination: For small sample volumes, a capillary tube method

(Thiele tube) can be employed. The temperature at which a continuous stream of bubbles
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emerges from a small, inverted capillary tube submerged in the sample is taken as the

boiling point.

Determination of Melting Point
The melting point is the temperature at which a solid becomes a liquid. For

Chlorocyclohexane-d11, this would be the freezing point.

Cooling Curve Method: The liquid sample is slowly cooled while its temperature is monitored

over time. A plateau in the cooling curve indicates the freezing point of the substance.

Differential Scanning Calorimetry (DSC): DSC is a thermal analysis technique that measures

the difference in the amount of heat required to increase the temperature of a sample and a

reference. A distinct endothermic peak upon heating a frozen sample corresponds to its

melting point.

Impact of Deuteration on Physical Properties
The substitution of hydrogen with deuterium in organic molecules leads to predictable changes

in their physical properties. This is primarily due to the increased mass of deuterium

(approximately twice that of protium) and slight differences in bond lengths and strengths of C-

D versus C-H bonds.

Isotopic Substitution

Changes in Physical Properties

Substitution of
Protium (¹H) with
Deuterium (²H)

Increased
Molecular Weight

Directly increases mass

Increased
Density

Mass increases more
than volume

Minimal Change in
Boiling Point

Slight effect on
intermolecular forces

Minimal Change in
Melting Point

Slight effect on
crystal packing
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Click to download full resolution via product page

Caption: Effect of deuteration on the physical properties of chlorocyclohexane.

In the case of Chlorocyclohexane-d11, the most significant changes are observed in the

molecular weight and density. The boiling and melting points, which are primarily influenced by

the strength of intermolecular forces, are not substantially altered by deuteration. This is

because the van der Waals forces, the dominant intermolecular interactions for this nonpolar

molecule, are only slightly affected by the isotopic substitution.

Conclusion
Chlorocyclohexane-d11 is a valuable tool in various scientific disciplines. Its physical

properties, particularly its increased molecular weight and density compared to its non-

deuterated analog, are direct consequences of isotopic labeling. While specific experimental

protocols for this deuterated compound are not readily available in the literature, its physical

characteristics can be reliably determined using standard laboratory techniques. This guide

provides a foundational understanding of the key physical attributes of Chlorocyclohexane-
d11 to support its effective application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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